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Compound of Interest

Compound Name: Holmium acetate

Cat. No.: B1630749

This document serves as a comprehensive guide for researchers, scientists, and professionals
in drug development, detailing the determination of the molar mass for holmium acetate
tetrahydrate. The following sections provide the chemical formula, a detailed breakdown of the
molar mass calculation, and a summary of the atomic masses of the constituent elements.

Chemical Formula

The chemical formula for holmium acetate tetrahydrate is Ho(CHsCOO)s-4H20. This formula
indicates that one molecule of the compound consists of one holmium atom, three acetate
groups (CHsCOO), and four molecules of water of hydration.

Molar Mass Calculation

The molar mass of a compound is the sum of the atomic masses of all atoms in one molecule.
The calculation for holmium acetate tetrahydrate is performed by first determining the molar
mass of the anhydrous holmium acetate component and then adding the molar mass of the
four water molecules.

2.1. Molar Mass of Anhydrous Holmium Acetate (Ho(CH3COQOO)3)
The anhydrous portion consists of:
e One Holmium (Ho) atom

¢ Six Carbon (C) atoms (3 x 2)
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e Nine Hydrogen (H) atoms (3 x 3)

¢ Six Oxygen (O) atoms (3 x 2)

2.2. Molar Mass of Water of Hydration (4Hz20)
The water of hydration consists of:

e Eight Hydrogen (H) atoms (4 x 2)

e Four Oxygen (O) atoms (4 x 1)

2.3. Total Molar Mass

The total molar mass is the sum of the anhydrous part and the water of hydration.

Data Presentation: Atomic Masses and Molar Mass
Calculation

The guantitative data for the molar mass calculation is summarized in the tables below for
clarity and ease of comparison.

Table 1: Atomic Masses of Constituent Elements

Element Symbol Atomic Mass ( g/mol )
Holmium Ho 164.930

Carbon C 12.011

Hydrogen H 1.008

Oxygen O 15.999

Table 2: Molar Mass Calculation for Holmium Acetate Tetrahydrate (Ho(CHsCOO)s-4H20)
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Number of Atomic Mass (  Subtotal (
Component Element
Atoms g/mol ) g/mol )
Anhydrous ]
] Holmium (Ho) 1 164.930 164.930
Holmium Acetate
Carbon (C) 6 12.011 72.066
Hydrogen (H) 9 1.008 9.072
Oxygen (O) 6 15.999 95.994
Water of
) Hydrogen (H) 8 1.008 8.064
Hydration
Oxygen (O) 4 15.999 63.996

Total Molar Mass  414.122

Logical Relationship Diagram

The logical workflow for calculating the molar mass is presented below.

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Identify Chemical Formula
Ho(CH3COO)3-4H20

l

Determine Atomic Masses
(Ho, C, H, O)

Calculate Molar Mass of Calculate Molar Mass of
Anhydrous Part Water of Hydration
Ho(CHsCOO)s 4H20

Sum Molar Masses

Final Molar Mass of
Holmium Acetate Tetrahydrate
414.122 g/mol

Click to download full resolution via product page
Caption: Workflow for Molar Mass Calculation.

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Molar Mass of
Holmium Acetate Tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1630749#molar-mass-of-holmium-acetate-
tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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